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Compound of Interest

Compound Name: Einecs 297-991-7

Cat. No.: B15181672 Get Quote

A comprehensive investigation into the chemical designated by CAS number 93776-61-5

reveals a significant challenge: a lack of publicly available data for a compound with this

specific identifier. Extensive searches across chemical databases and scientific literature yield

no definitive information on its structure, properties, or associated experimental protocols. This

suggests that CAS 93776-61-5 may be an incorrect, outdated, or non-existent identifier.

Our research indicates a strong possibility of a typographical error in the provided CAS number,

as searches frequently redirect to information pertaining to Potassium Sorbate (CAS 24634-61-

5). Potassium sorbate is a widely used food preservative with extensive documentation. Given

the similarity in the numerical sequence, it is plausible that the intended subject of inquiry was

Potassium Sorbate.

Potassium sorbate is the potassium salt of sorbic acid.[1][2][3] Its chemical formula is C₆H₇KO₂

and it is effective against molds and yeasts in a variety of food products such as cheese, wine,

yogurt, and baked goods.[1][2][3][4]

Due to the absence of verifiable information for CAS 93776-61-5, this guide will proceed by

providing the requested in-depth technical information for the likely intended compound,

Potassium Sorbate (CAS 24634-61-5), to best address the user's query.

Potassium Sorbate (CAS 24634-61-5): A Technical
Overview
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Potassium sorbate is a white crystalline powder that is the potassium salt of sorbic acid (2,4-

hexadienoic acid).[3] It is widely utilized in the food and pharmaceutical industries as a

preservative due to its antimicrobial properties.[1][3]

Chemical Structure and Properties
Below is a table summarizing the key chemical and physical properties of Potassium Sorbate.

Property Value Reference

IUPAC Name
potassium (2E,4E)-hexa-2,4-

dienoate
[1]

Molecular Formula C₆H₇KO₂ [1]

Molecular Weight 150.22 g/mol [4]

Appearance White crystalline powder [3]

SMILES C/C=C/C=C/C(=O)[O-].[K+] [1]

InChI

InChI=1S/C6H8O2.K/c1-2-3-4-

5-6(7)8;/h2-5H,1H3,

(H,7,8);/q;+1/p-1/b3-2+,5-4+;

[1]

CAS Number 24634-61-5 [2][4][5]

Mechanism of Action
The antimicrobial activity of potassium sorbate is attributed to the undissociated sorbic acid

molecule. The effectiveness of the preservative is therefore dependent on the pH of the

medium, with higher efficacy observed in more acidic conditions. Sorbic acid inhibits the growth

of microorganisms, particularly yeasts and molds, by disrupting their enzymatic activity and cell

membranes.

Experimental Protocols
Due to the widespread use of potassium sorbate, numerous standardized methods exist for its

analysis and quantification in various matrices. A general experimental workflow for the

determination of potassium sorbate in a food sample is outlined below.
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Figure 1. A generalized workflow for the quantification of potassium sorbate in food samples

using HPLC.

Methodology for High-Performance Liquid Chromatography (HPLC) Analysis:

A common method for the quantification of potassium sorbate is reverse-phase high-

performance liquid chromatography (RP-HPLC) with UV detection.

Sample Preparation: A known weight of the homogenized food sample is extracted with a

suitable solvent, often a mixture of water and an organic solvent like methanol or acetonitrile.

The extraction may be facilitated by sonication or shaking. The resulting mixture is then

filtered or centrifuged to remove particulate matter.

Chromatographic Conditions:

Column: A C18 reverse-phase column is typically used.

Mobile Phase: An isocratic or gradient elution with a mixture of an aqueous buffer (e.g.,

phosphate buffer, pH adjusted) and an organic modifier (e.g., methanol or acetonitrile).

Flow Rate: A typical flow rate is around 1.0 mL/min.

Detection: UV detection is performed at a wavelength where sorbic acid has maximum

absorbance, typically around 254 nm.
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Quantification: A standard curve is generated by injecting known concentrations of potassium

sorbate standards. The concentration of potassium sorbate in the sample is then determined

by comparing the peak area of the analyte in the sample chromatogram to the standard

curve.

Signaling Pathways and Biological Effects
While primarily used for its antimicrobial properties, the biological effects of sorbic acid and its

salts have been studied. The primary mode of action is not via a specific signaling pathway in

the traditional sense of drug-receptor interactions. Instead, its effects are more general and

related to the disruption of cellular processes in microorganisms.

The diagram below illustrates the proposed inhibitory mechanism of sorbic acid on microbial

cells.
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Figure 2. Proposed mechanism of sorbic acid's antimicrobial action.

In conclusion, while the provided CAS number 93776-61-5 does not correspond to a known

chemical entity in public databases, the available evidence strongly suggests a likely error, with

Potassium Sorbate (CAS 24634-61-5) being the intended compound of interest. This guide has

provided a detailed technical overview of Potassium Sorbate, including its chemical properties,

a typical experimental protocol for its analysis, and an illustration of its mechanism of action.
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Researchers and professionals are advised to verify CAS numbers to ensure the accuracy of

their inquiries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Potassium Sorbate | C6H7O2K | CID 23676745 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. pharmaffiliates.com [pharmaffiliates.com]

3. Potassium sorbate | 24634-61-5 [chemicalbook.com]

4. scbt.com [scbt.com]

5. Potassium sorbate | CAS#:24634-61-5 | Chemsrc [chemsrc.com]

To cite this document: BenchChem. [Unraveling the Identity of CAS 93776-61-5: A Case of
Mistaken Identity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15181672#cas-93776-61-5-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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